Cas no 261928-97-6 (3-(2,6-Dichlorobenzyl)sulfanyl-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(2,6-Dichlorobenzyl)sulfanyl-1H-1,2,4-triazol-5-amine
• CAS No: 261928-97-6
• MF: C₉H₈Cl₂N₄S
• MW: 275.15761756897
• MDL: MFCD00138373
• CID: 1425976
• PubChem ID: 732060
• Update Time: 2025-04-20

3-(2,6-Dichlorobenzyl)sulfanyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-dichlorophenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
• SBB015827
• 3-[(2,6-dichlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
• 3-{[(2,6-dichlorophenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
• 5-[(2,6-dichlorophenyl)methylthio]-4H-1,2,4-triazole-3-ylamine
• Maybridge1_008475
• AC1LE8R9
• AC1Q52T8
• CTK6H2997
• HMS2360F23
• CCG-254569
• 5-[(2,6-dichlorobenzyl)thio]-4H-1,2,4-triazol-3-amine
• AP-906/41745658
• SMR000143008
• MLS000535572
• C9H8Cl2N4S
• HMS565J05
• MFCD03847134
• EN300-54315
• 261928-97-6
• AKOS005070077
• NS00096635
• 3D-079
• SCHEMBL14027202
• CHEMBL1487208
• CS-0251309
• DTXSID80352670
• 5-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-ylamine
• G29878
• 3-((2,6-Dichlorobenzyl)thio)-1H-1,2,4-triazol-5-amine
• AKOS000273447
• Z815264136
• MFCD00138373
• 3-[(2,6-Dichlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine, AldrichCPR
• 3-(2,6-Dichlorobenzyl)sulfanyl-1H-1,2,4-triazol-5-amine

• MDL： MFCD00138373
• Inchi： 1S/C9H8Cl2N4S/c10-6-2-1-3-7(11)5(6)4-16-9-13-8(12)14-15-9/h1-3H,4H2,(H3,12,13,14,15)
• InChI Key： QBRKGCKKPOXXRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NNC(N)=N1)Cl

Computed Properties

• Exact Mass: 273.98494
• Monoisotopic Mass: 273.9846728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 124°
• Boiling Point: 124°C
• Flash Point: 263.1±32.9 °C
• PSA: 67.59
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(2,6-Dichlorobenzyl)sulfanyl-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes